4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one

• IUPAC Name: 1-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-4-methylpentane-1,2-dione
• InChI: InChI=1S/C20H28N2O3/c1-4-17-14-21(20(25)18(23)12-15(2)3)11-10-19(24)22(17)13-16-8-6-5-7-9-16/h5-9,15,17H,4,10-14H2,1-3H3
• InChI Key: CJNZUQMYITWRIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C(=O)CC(C)C
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one, also known as Ro5-4864, is a synthetic compound that belongs to the class of benzodiazepine receptor ligands. It was first synthesized in the 1980s and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one is not fully understood, but it is thought to act as a positive allosteric modulator of PBRs. This means that it enhances the activity of PBRs in response to their natural ligands, such as neurosteroids and porphyrins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of mitochondrial function, the regulation of immune response, and the promotion of neurosteroidogenesis. It has also been implicated in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one in laboratory experiments is its high selectivity for PBRs, which allows for specific modulation of their activity. However, its low potency and solubility can be limiting factors in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one and its applications. These include the development of more potent and selective PBR ligands, the investigation of its role in neurodegenerative diseases, and the exploration of its potential therapeutic applications in cancer and autoimmune disorders.

Synthesis Methods

4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one can be synthesized using a multi-step process that involves the condensation of 3-ethyl-4-(phenylmethylidene)oxazol-5(4H)-one with 4-methyl-2-oxopentanoic acid and subsequent reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-benzyl-3-ethyl-1-(4-methyl-2-oxopentanoyl)-1,4-diazepan-5-one has been widely used as a research tool to study the function and pharmacology of the peripheral benzodiazepine receptor (PBR). PBRs are located in the outer mitochondrial membrane and are involved in a variety of cellular processes, including steroidogenesis, apoptosis, and immune response. This compound has been shown to bind selectively to PBRs and can be used to modulate their activity.